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Get Quote

Thermophysical Properties of 2-Fluorobutane

The following table compiles key property data for 2-Fluorobutane (C₄H₉F) from the NIST Web Thermo

Tables, a trusted source for critically evaluated data [1]. These properties are fundamental to modeling and

optimizing a distillation system.

Property Value Notes / Conditions

Molecular Formula C₄H₉F -

Molar Mass 76.11 g/mol -

Normal Boiling
Point

Data

Available

Value not explicitly stated in search results; data range covers

pressure from 9.28×10⁻⁵ kPa to 3405.68 kPa [1].

Critical
Temperature

Data

Available

Value not explicitly stated in search results; data range covers

temperature from 140 K to 448 K [1].

Critical Pressure Data

Available

Value not explicitly stated in search results [1].
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Property Value Notes / Conditions

Critical Density Data
Available

Value not explicitly stated in search results [1].

Liquid Density Data
Available

As a function of Temperature (140 K to 448 K); 10 experimental
data points [1].

Enthalpy of
Vaporization

Data
Available

As a function of Temperature (220 K to 448 K) [1].

Liquid Heat
Capacity

Data
Available

As a function of Temperature (250 K to 439.04 K) [1].

Vapor Heat
Capacity

Data
Available

Ideal Gas, as a function of Temperature (200 K to 1000 K) [1].

Synthesis Context and Inferred Purification Needs

One search result details a synthesis method for 2-Fluorobutane, which inherently implies a subsequent

purification step [2]. The relevant details are:

Reaction: 2-butanol is reacted with methanesulfonyl fluoride in the presence of a base (1,8-

diazabicyclo[5.4.0]undec-7-ene, or DBU) at 60-100°C under an inert atmosphere [2].
Product Isolation: The synthesized 2-Fluorobutane was distilled directly from the reaction mixture

and collected in a receiver cooled with a dry ice-ethanol bath [2]. The reported yield was 71.2% [2].

This context confirms that distillation is the primary method for separating and purifying 2-

Fluorobutane from its reaction mixture. The use of a cold trap also indicates the compound's volatility.

Proposed General Distillation Workflow

Based on standard chemical engineering practice and the information gathered, the following workflow

outlines the key stages for purifying 2-Fluorobutane. You can use this as a framework for developing your

own detailed, optimized protocol.
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Distillation Workflow for 2-Fluorobutane

Start: Crude Reaction Mixture
containing 2-Fluorobutane

1. Preliminary Separation

2. Distillation SetupSeparate from bulk
reaction salts and base

Dry organic phase
(e.g., over molecular sieves)

3. Process OptimizationSelect and prepare
distillation apparatus

Choose packing material
for theoretical plates

Set up chilled receiver
(Dry ice/Ethanol bath)

4. Collection & AnalysisConsult NIST WTT data
for boiling point vs. Pressure

Apply gentle heat
under inert atmosphere

Control reflux ratio
to achieve desired purity

End: Purified 2-FluorobutaneCollect fraction at
constant boiling point

Analyze purity
(Gas Chromatography, NMR)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b617584#distillation-

techniques-for-2-fluorobutane-separation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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